Cas no 374926-10-0 (1-Naphthalenepropanenitrile,4-iodo-b-oxo-)
374926-10-0 structure
Product Name:1-Naphthalenepropanenitrile,4-iodo-b-oxo-
CAS No:374926-10-0
MF:C13H8INO
MW:321.113195419312
CID:298068
PubChem ID:10936132
Update Time:2025-04-19
1-Naphthalenepropanenitrile,4-iodo-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenepropanenitrile,4-iodo-b-oxo-
- 3-(4-iodonaphthalen-1-yl)-3-oxopropanenitrile
- 1-Naphthalenepropanenitrile,4-iodo-b-oxo
- 374926-10-0
- 3-(4-IODO-1-NAPHTHYL)-3-OXOPROPANENITRILE
- SCHEMBL5675432
- DTXSID50448998
-
- Inchi: 1S/C13H8INO/c14-12-6-5-11(13(16)7-8-15)9-3-1-2-4-10(9)12/h1-6H,7H2
- InChI Key: JJJHQSCNQOMWIA-UHFFFAOYSA-N
- SMILES: IC1C=CC(C(CC#N)=O)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 320.96500
- Monoisotopic Mass: 320.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.54078
1-Naphthalenepropanenitrile,4-iodo-b-oxo- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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